3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine

Specification

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 3-(4-pyridin-2-yl-1,3-thiazol-2-yl)propan-1-amine
• Standard InChI: InChI=1S/C11H13N3S/c12-6-3-5-11-14-10(8-15-11)9-4-1-2-7-13-9/h1-2,4,7-8H,3,5-6,12H2
• Standard InChI Key: OOZXATAEJYNDFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)CCCN

Introduction

3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine is a heterocyclic organic compound that combines thiazole and pyridine moieties, making it a significant scaffold in medicinal chemistry for drug development. Its structure includes a propan-1-amine chain linked to a thiazole ring substituted with a pyridine group, enhancing its pharmacological properties.

Synthesis Methods

The synthesis of 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine typically involves several key steps:

• Starting Materials: Thiazole derivatives and amines are commonly used.

• Solvents and Catalysts: Ethanol or methanol as solvents, with sodium hydroxide or potassium hydroxide as catalysts.

• Reaction Conditions: Temperature and reaction time are critical for optimizing yields.

Biological Activities and Applications

Thiazole derivatives, including 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine, exhibit potential biological activities such as antibacterial and anticancer properties, making them valuable in drug discovery.

Chemical Reactions and Modifications

This compound can undergo various chemical reactions to modify its structure and enhance biological activity. Common reagents used include those that facilitate substitution or addition reactions to the thiazole or pyridine rings.

Spectral Analysis

Spectral analyses such as NMR and IR provide insights into the functional groups and confirm the structure of 3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine.

Comparison with Similar Compounds

Other compounds with similar heterocyclic structures, such as 3-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine, are also of interest in drug development. These compounds can be compared based on their synthesis methods, biological activities, and chemical properties.

Data Table: Comparison of Thiazole Derivatives

Compound	Molecular Formula	CAS Number	Biological Activity
3-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]propan-1-amine	C₁₁H₁₃N₃S	92932-30-4	Potential antibacterial and anticancer
3-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]propan-1-amine	C₁₁H₁₃N₃S	1251922-93-6	Potential in drug development